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Abstract
Strontium bromide (SrBr₂) is a compound with applications in medicine and as a chemical

reagent. Unlike many other metallic halides, strontium bromide does not occur naturally as a

distinct mineral. Its existence in the natural world is as dissociated strontium (Sr²⁺) and bromide

(Br⁻) ions, primarily in aqueous environments. The primary sources for the industrial production

of strontium bromide are the minerals from which strontium is commercially extracted and the

brines and seawaters that serve as the principal sources of bromine. This technical guide

provides an in-depth overview of the natural sources of the constituent elements of strontium
bromide, their quantitative distribution, and the analytical methods used for their determination.

Natural Occurrence and Sources
Strontium bromide is not found as a mineral in nature. The formation of strontium bromide
for industrial and pharmaceutical use is a synthetic process that relies on the extraction of

strontium and bromine from their respective natural sources.

Mineral Sources of Strontium
The most economically significant sources of strontium are the minerals celestite and

strontianite.[1] Strontium is the 15th most abundant element in the Earth's crust.[1]
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Celestite (SrSO₄): This strontium sulfate mineral is the most common and economically

viable source of strontium.[1][2] It is typically found in sedimentary rocks, particularly in

association with gypsum, anhydrite, and limestone.[3] Pure celestite contains 56.4%

strontium oxide.[2]

Strontianite (SrCO₃): This strontium carbonate mineral is less common than celestite but is

more valuable because it is easier to convert to other strontium compounds, and it contains

a higher percentage of strontium.[1][4] Pure strontianite contains 70.1% strontium oxide.[2] It

is often found in hydrothermal veins and as nodules in limestone.[3]

Natural Sources of Bromide
Bromine is primarily found as the bromide ion in various aqueous environments.

Seawater: Seawater is a major reservoir of bromide, with concentrations typically ranging

from 65 to 80 mg/L.[5][6]

Underground Brines: Brines associated with oil and gas deposits, as well as those in deep

geological formations, can have significantly higher concentrations of bromide than

seawater, sometimes reaching up to 1287 mg/L.[7][8]

Evaporitic (Salt) Lakes: Highly saline bodies of water, such as the Dead Sea, are rich

sources of bromide.[9]

Quantitative Data on Strontium and Bromide in
Natural Sources
The concentration of strontium in its primary mineral sources and bromide in its principal

aqueous sources are summarized below.

Table 1: Strontium Content in Primary Mineral Sources
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Mineral Chemical Formula
Theoretical
Strontium Oxide
(SrO) Content (%)

Theoretical
Strontium (Sr)
Content (%)

Celestite SrSO₄ 56.4[2] 47.7[4]

Strontianite SrCO₃ 70.1[2] 59.36[4]

Table 2: Bromide Concentration in Various Natural Water Sources

Source Typical Bromide (Br⁻) Concentration

Seawater 65 - 80 mg/L[5][6]

Freshwater (Lakes and Streams) < 0.2 mg/L[7]

Rainwater (away from coast) < 0.01 mg/L[7]

Groundwater
Mean of 0.095 mg/L, can be up to 2.3 mg/L due

to saltwater intrusion[7]

Oil and Gas Brine Can exceed 1287 mg/L[7]

Experimental Protocols for Analysis
The analysis of strontium in mineral sources and bromide in aqueous samples is crucial for

assessing the economic viability of extraction and for quality control in the synthesis of

strontium bromide.

Analysis of Strontium in Minerals
Several analytical techniques are employed to determine the strontium content in minerals like

celestite and strontianite.

X-ray Fluorescence (XRF) Spectrometry: This is a widely used non-destructive technique for

the elemental analysis of rocks and minerals. The sample is irradiated with X-rays, causing

the elements within to emit characteristic fluorescent X-rays, which are then detected and

quantified.
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Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) and Inductively

Coupled Plasma-Mass Spectrometry (ICP-MS): These are highly sensitive techniques that

can measure trace and major element concentrations.[10] The mineral sample is first

dissolved in a strong acid. The resulting solution is then introduced into a plasma, which

excites the atoms, causing them to emit light at characteristic wavelengths (ICP-AES) or be

ionized and detected by their mass-to-charge ratio (ICP-MS).[11]

Atomic Absorption Spectroscopy (AAS): In this method, a solution of the dissolved mineral is

aspirated into a flame or graphite furnace. A light source emitting a wavelength specific to

strontium is passed through the atomized sample. The amount of light absorbed is

proportional to the concentration of strontium.[10]

Analysis of Bromide in Water
The determination of bromide concentration in seawater and brines is typically performed using

the following methods:

Ion Chromatography (IC): This is a preferred and highly sensitive method for bromide

analysis in various water types.[12][13] The water sample is injected into a system where

ions are separated on a chromatographic column based on their affinity for the stationary

phase. A conductivity detector is commonly used for quantification.

Spectrophotometric Methods: These methods are based on the reaction of bromide with a

reagent to form a colored complex.[12] The intensity of the color, which is proportional to the

bromide concentration, is then measured with a spectrophotometer. A notable example is the

phenol red colorimetric method.[14]

Potentiometric Determination with Ion-Selective Electrode (ISE): This method uses an

electrode that is sensitive to bromide ions.[15] The potential difference between the bromide

ISE and a reference electrode is measured and is related to the bromide concentration in the

sample.

Logical Pathway from Natural Sources to Strontium
Bromide
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The synthesis of strontium bromide is a multi-step process that begins with the extraction and

processing of its constituent elements from their natural sources.

Strontium Sourcing

Bromine Sourcing

Chemical Processing

Synthesis
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Strontium Carbonate (SrCO₃)
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Caption: From Natural Sources to Synthesized Strontium Bromide.

Synthesis of Strontium Bromide from Natural
Precursors
A common method for preparing strontium bromide involves the reaction of strontium

carbonate with hydrobromic acid.[16]
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Reaction: SrCO₃ + 2HBr → SrBr₂ + H₂O + CO₂

Strontium carbonate is either directly sourced from the mineral strontianite or, more commonly,

produced from celestite through the "soda-ash" method (black ash process). In this process,

celestite is roasted with sodium carbonate to produce strontium carbonate. Hydrobromic acid is

synthesized from bromine extracted from seawater or brines.

The reaction of strontium carbonate and hydrobromic acid yields a solution of strontium
bromide, which can then be crystallized to obtain the solid product, typically as the

hexahydrate (SrBr₂·6H₂O).[16] Anhydrous strontium bromide can be obtained by heating the

hexahydrate.[16]

Conclusion
Strontium bromide is not a naturally occurring mineral but is synthesized from raw materials

that are abundant in the Earth's crust and oceans. The primary sources of strontium are the

minerals celestite and strontianite, while bromide is predominantly extracted from seawater and

underground brines. A thorough understanding of the geochemistry of these sources and the

analytical methods for their quantification is essential for the efficient and economical

production of high-purity strontium bromide for various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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